Cas no 51549-15-6 (Adenosine, 2',3',5'-tribenzoate)

• Product Name: Adenosine, 2',3',5'-tribenzoate
• CAS No: 51549-15-6
• MF: C₃₁H₂₅N₅O₇
• MW: 579.559507131577
• CID: 362030
• Update Time: 2024-03-01

Adenosine, 2',3',5'-tribenzoate Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2',3',5'-tribenzoate
• Azacitidine Impurity 65

• Inchi： 1S/C31H25N5O7/c32-26-23-27(34-17-33-26)36(18-35-23)28-25(43-31(39)21-14-8-3-9-15-21)24(42-30(38)20-12-6-2-7-13-20)22(41-28)16-40-29(37)19-10-4-1-5-11-19/h1-15,17-18,22,24-25,28H,16H2,(H2,32,33,34)/t22-,24-,25-,28-/m1/s1
• InChI Key： DEVINOMUNOYSFC-ZYWWQZICSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](OC(=O)C2=CC=CC=C2)[C@@H]1OC(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 92-96 °C
• Boiling Point: 787.6±70.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides